2-hydroxy-3-methyl-N-[3-(methylamino)-3-oxopropyl]benzamide

• IUPAC Name: 2-hydroxy-3-methyl-N-[3-(methylamino)-3-oxopropyl]benzamide
• InChI: InChI=1S/C12H16N2O3/c1-8-4-3-5-9(11(8)16)12(17)14-7-6-10(15)13-2/h3-5,16H,6-7H2,1-2H3,(H,13,15)(H,14,17)
• InChI Key: GKILNVXAEFGTKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NCCC(=O)NC)O
• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol

Description

2-hydroxy-3-methyl-N-[3-(methylamino)-3-oxopropyl]benzamide, also known as 3-Methylmethcathinone (3-MMC), is a synthetic cathinone that belongs to the group of psychoactive substances known as designer drugs. This compound is structurally similar to the well-known drug methamphetamine and is known for its stimulant effects. 3-MMC has gained popularity in recent years due to its availability and ease of access, particularly through online markets.

Mechanism of Action

The exact mechanism of action of 3-MMC is not fully understood. However, it is believed to act as a substrate for monoamine transporters, including dopamine, norepinephrine, and serotonin transporters. This results in increased release of these neurotransmitters, leading to the stimulant effects of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-MMC include increased heart rate, blood pressure, and body temperature. The compound also increases dopamine release in the brain, leading to feelings of euphoria and increased motivation. However, these effects can also lead to negative outcomes such as anxiety, paranoia, and addiction.

Advantages and Limitations for Lab Experiments

The advantages of using 3-MMC in lab experiments include its availability and ease of synthesis. However, the limitations include the lack of understanding of its mechanism of action and potential negative effects on animal models.

Future Directions

Future research on 3-MMC should focus on understanding its mechanism of action and potential therapeutic applications. Studies should also investigate the long-term effects of 3-MMC use on the brain and behavior. Additionally, research should focus on developing safer and more effective alternatives to 3-MMC for use in scientific research.

Synthesis Methods

The synthesis of 3-MMC involves the reaction of 3-methylbenzaldehyde with nitroethane to form 3-methyl-2-nitropropene. The nitropropene is then reduced using a reducing agent such as sodium borohydride to form 3-methylamphetamine. The final step involves the oxidation of the amine group to form 3-MMC.

Scientific Research Applications

3-MMC has been used in scientific research to investigate its effects on the central nervous system. Studies have shown that 3-MMC has stimulant effects similar to those of methamphetamine, including increased locomotor activity and dopamine release. This compound has also been shown to have anxiogenic effects, increasing anxiety-like behavior in animal models.